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Documented Health Benefits of Gardening

A meta-analysis of 22 case studies provides quantitative evidence for the positive effects of gardening on

health. The analysis showed a statistically significant positive effect, which remained even after accounting

for publication bias [1].

The table below summarizes the range of health outcomes identified:

Health Outcome Category Specific Benefits Reported

Mental & Psychological
Health

Reductions in depression and anxiety; increases in life satisfaction and

quality of life [1].

Physical Health Reduction in body mass index (BMI) [1].

Social Well-being Increased sense of community [1].
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To objectively compare the clinical translation potential of different interventions, researchers use specific

quantitative indicators. These metrics help gauge how basic research findings are being adopted into clinical

practice.

The following diagram illustrates the workflow for assessing clinical translation potential using these key

metrics, adapted from methodologies used in basic medical research [2].
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The key indicators in the workflow are defined as follows:

Clinical Citation Count (Cited by Clin.): This is a direct measure of how often a primary research
paper is cited by subsequent clinical studies, such as clinical trials or guidelines [2].

Translational Science Score (TS Score): This is a bibliometric indicator designed to capture the
degree to which a paper in basic medicine has been translated towards clinical application [2].

Approximate Potential to Translate (APT): This metric uses a machine-learning algorithm to predict
the likelihood of a biomedical research article making translational progress [2].
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The search results confirm that gardening has a positive impact on multiple health outcomes, a strong

foundation for clinical translation [1]. To create the comparison guide you envision, the most direct approach

would be:

Identify Comparator Interventions: Select non-pharmacological interventions against which you

wish to benchmark gardening (e.g., structured exercise, mindfulness meditation, art therapy).
Apply the Translation Metrics: Use the key metrics defined above (Clinical Citation Count, TS

Score, APT) for a set of seminal papers on gardening and the comparator interventions. Tools like the
NIH's iCite can provide some of this data for published literature [2].

Analyze and Compare: Synthesize the quantitative data into structured tables to objectively
compare the translation potential of each intervention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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